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Compound of Interest

6-amino-7-bromoquinoline-5,8-
Compound Name: ,
dione

cat. No.: B8093216

Technical Guide: 6-amino-7-bromoquinoline-5,8-
dione

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on the molecular properties of 6-amino-7-
bromoquinoline-5,8-dione, a compound of interest in various research and development
domains.

Molecular Data

The fundamental molecular characteristics of 6-amino-7-bromoquinoline-5,8-dione are
summarized in the table below for easy reference and comparison.

Property Value

Molecular Formula CoHsBrN202[1]
Molecular Weight 253.05 g/mol [1][2]
CAS Number 14173-81-0[1]

Structural and Relational Overview
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The following diagram illustrates the logical relationship between the compound's name and its
core molecular properties.
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Click to download full resolution via product page

Logical relationship of 6-amino-7-bromoquinoline-5,8-dione and its key identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8093216?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8093216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

